Cas no 1354026-82-6 ([1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1354026-82-6
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2160037
• Update Time: 2025-05-20

[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• [1-((S)-2-aminopropanyl)piperidin-3-yl]isopropylcarbamic acid tert-butyl ester
• tert-Butyl (1-((S)-2-aminopropanoyl)piperidin-3-yl)(isopropyl)carbamate
• AM97188
• [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-11(2)19(15(21)22-16(4,5)6)13-8-7-9-18(10-13)14(20)12(3)17/h11-13H,7-10,17H2,1-6H3/t12-,13?/m0/s1
• InChI Key： BDKHDZHDJILSFJ-UEWDXFNNSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CN(C([C@H](C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Topological Polar Surface Area: 75.9

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1354026-82-6, named [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a piperidine ring, an isopropyl group, and a tert-butyl ester moiety, along with an S-configured amino acid derivative. The presence of these functional groups makes it a versatile molecule with applications in drug discovery and development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes and receptors. The S-configured amino acid derivative in this compound adds another layer of complexity, as stereochemistry plays a crucial role in determining the biological activity of molecules. This configuration ensures that the compound interacts selectively with its target, potentially leading to higher efficacy and fewer side effects.

The tert-butyl ester group in the molecule serves as a protecting group during synthesis, which is a common strategy in organic chemistry to prevent unwanted reactions at specific sites. This feature not only facilitates the synthesis of the compound but also allows for further modifications to explore its biological properties. The isopropyl group, on the other hand, contributes to the molecule's lipophilicity, which is essential for its absorption and distribution within the body.

One of the most promising aspects of this compound is its potential as a precursor for more complex molecules. By leveraging modern synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric synthesis, researchers can efficiently construct this compound and explore its derivatives. These advancements have significantly reduced the time and cost associated with synthesizing such complex molecules, making them more accessible for research purposes.

In terms of biological activity, preliminary studies suggest that this compound exhibits interesting pharmacological properties. For instance, it has shown potential in inhibiting certain enzymes that are implicated in neurological disorders, such as Alzheimer's disease. The S-configured amino acid derivative within the molecule is believed to play a critical role in this activity by enhancing its ability to cross the blood-brain barrier.

Moreover, the incorporation of a tert-butyl ester group provides researchers with a convenient handle for further functionalization. By replacing this group with other moieties, they can investigate how structural modifications affect the compound's pharmacokinetics and pharmacodynamics. This approach is particularly valuable in drug design, where subtle changes can lead to significant improvements in therapeutic efficacy.

Another area where this compound holds promise is in peptide synthesis. The presence of an amino acid derivative makes it an ideal candidate for constructing peptide-based drugs. These drugs are known for their high specificity and low toxicity, making them attractive alternatives to traditional small-molecule drugs.

From an environmental standpoint, researchers are also exploring greener synthetic methods to produce this compound. By using biocatalysts or renewable feedstocks, they aim to reduce the environmental footprint associated with its production. Such efforts align with the growing trend toward sustainable chemistry practices.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354026-82-6) is a multifaceted compound with immense potential in various fields of science and medicine. Its unique structure, combined with recent advancements in synthetic chemistry and drug discovery, positions it as a valuable tool for researchers aiming to develop innovative therapeutic agents.